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Compound Name: Methyl 6-morpholinonicotinate

Cat. No.: B157489 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical whitepaper provides a comprehensive overview of Methyl 6-
morpholinonicotinate, a synthetic compound with significant potential as a bioactive agent.

While direct and extensive research on this specific molecule is nascent, its structural

components, particularly the morpholine-substituted pyridine core, are well-established

pharmacophores present in numerous clinically significant molecules. This guide will, therefore,

extrapolate from closely related compounds to build a foundational understanding of its

potential discovery, biological activities, and mechanisms of action. The content herein is

intended to serve as a catalyst for further investigation into this promising compound.

Introduction: The Therapeutic Potential of the
Morpholino-Pyridine Scaffold
The morpholine ring is a privileged scaffold in medicinal chemistry, renowned for its favorable

physicochemical properties, including metabolic stability and aqueous solubility. When coupled

with a pyridine ring, a common feature in numerous bioactive compounds, the resulting

morpholino-pyridine core presents a compelling platform for the design of novel therapeutics.

Methyl 6-morpholinonicotinate, as a derivative of this core, is posited to harbor significant

biological activity. Investigations into analogous structures, such as 6-

Morpholinonicotinaldehyde, suggest potential applications in oncology and inflammatory
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diseases.[1] This aldehyde precursor has been utilized in the synthesis of novel curcumin

derivatives, known for their anti-inflammatory and antioxidant properties, and as a building

block for compounds designed to induce ferroptosis, a promising strategy in cancer therapy.[1]

Hypothetical Discovery and Synthesis
The discovery of Methyl 6-morpholinonicotinate as a bioactive compound is projected to

have emerged from targeted library synthesis programs aimed at exploring the therapeutic

potential of the morpholino-pyridine scaffold. A plausible synthetic route is outlined below:
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Synthetic Pathway of Methyl 6-morpholinonicotinate

6-Chloronicotinic acid

Esterification
(SOCl2, MeOH)

Methyl 6-chloronicotinate

Nucleophilic Aromatic Substitution
(Morpholine, Base)

Methyl 6-morpholinonicotinate
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Hypothesized Kinase Inhibition Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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